2-(2-(4-Ethoxyphenyl)acetamido)thiophene-3-carboxamide
Overview
Description
"2-(2-(4-Ethoxyphenyl)acetamido)thiophene-3-carboxamide" is a compound of interest in the realm of organic chemistry, particularly due to its structural uniqueness and potential biological activities. The compound belongs to a broader class of thiophene derivatives, known for their diverse chemical and physical properties, and has been the subject of various synthetic and characterization studies.
Synthesis Analysis
The synthesis of thiophene derivatives typically involves the Gewald reaction, a versatile method for constructing thiophene rings through the condensation of α-cyanoester with sulfur and an aldehyde or ketone. Specific to our compound, related research indicates the use of similar synthetic strategies, involving key steps such as condensation, acetylation, and reactions with different aryl aldehydes to yield various Schiff bases and thiophene derivatives (Arora, Saravanan, Mohan, & Bhattacharjee, 2012).
Molecular Structure Analysis
The molecular structure of thiophene derivatives has been extensively studied through techniques such as IR, NMR, and mass spectral data. These studies reveal detailed insights into the arrangement of atoms and the configuration of the molecules, highlighting the planarity of certain groups and the dihedral angles within the molecules, which are critical for understanding their chemical behavior and biological activity (Detert & Bachon, 2018).
Chemical Reactions and Properties
Thiophene derivatives undergo various chemical reactions, including condensation with aryl aldehydes to form Schiff bases, which have been characterized and evaluated for their antimicrobial activity. Such reactions are pivotal for modifying the chemical structure and thus the biological activities of these compounds (Arora et al., 2012).
properties
IUPAC Name |
2-[[2-(4-ethoxyphenyl)acetyl]amino]thiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-2-20-11-5-3-10(4-6-11)9-13(18)17-15-12(14(16)19)7-8-21-15/h3-8H,2,9H2,1H3,(H2,16,19)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYUWCWCMMIGWJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=C(C=CS2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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